![molecular formula C12H11NO4 B1416150 Methyl [(1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate CAS No. 1105190-09-7](/img/structure/B1416150.png)
Methyl [(1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
Overview
Description
Methyl [(1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate, also known as MODIA, is a compound with the molecular formula C12H11NO4 and a molecular weight of 233.22 g/mol . It has received increasing attention in recent years due to its potential applications in various fields.
Molecular Structure Analysis
The molecular structure of this compound consists of a 1,2-dihydroisoquinoline ring attached to an acetic acid methyl ester group via an oxygen atom .Scientific Research Applications
Synthesis and Characterization
A study by Saeed et al. (2014) outlines the synthesis of new derivatives starting from methyl 2-(quinolin-8-yloxy) acetate, leading to the development of compounds with potential for further chemical characterization and applications. This process involves reactions with hydrazine hydrate and substituted phenyl iso/thioisocyanates, showcasing the compound's utility in creating a variety of chemically interesting molecules (Saeed, Abbas, Ibrar, & Bolte, 2014).
Chemical Transformations
Opsomer et al. (2020) describe a metal-free synthesis approach towards functionalized 1-methyleneisoquinolines, which demonstrates the versatility of isoquinoline derivatives in organic synthesis. Their method exemplifies how the compound can be utilized in developing new synthetic routes for complex molecules (Opsomer, Van Hoof, D'Angelo, & Dehaen, 2020).
Biological Activities
Research by Hawas et al. (2009) on marine-derived Streptomyces sp. isolate Mei37 led to the identification of isoquinolinequinones with significant cytotoxicity against various tumor cell lines, highlighting the potential of isoquinoline derivatives in cancer research (Hawas, Shaaban, Shaaban, Speitling, Maier, Kelter, Fiebig, Meiners, Helmke, & Laatsch, 2009).
Antineoplastic Properties
Liu et al. (1995) synthesized and evaluated various substituted isoquinoline-1-carboxaldehyde thiosemicarbazones for their antineoplastic activity, indicating the therapeutic potential of modified isoquinoline derivatives against leukemia (Liu, Lin, Penketh, & Sartorelli, 1995).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-[(1-oxo-2H-isoquinolin-5-yl)oxy]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO4/c1-16-11(14)7-17-10-4-2-3-9-8(10)5-6-13-12(9)15/h2-6H,7H2,1H3,(H,13,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDBLWHBRHWWKJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=CC=CC2=C1C=CNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701202214 | |
Record name | Methyl 2-[(1,2-dihydro-1-oxo-5-isoquinolinyl)oxy]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701202214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1105190-09-7 | |
Record name | Methyl 2-[(1,2-dihydro-1-oxo-5-isoquinolinyl)oxy]acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1105190-09-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-[(1,2-dihydro-1-oxo-5-isoquinolinyl)oxy]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701202214 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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